4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one

• IUPAC Name: 4-methyl-3H-1,4-benzoxazin-2-one
• InChI: InChI=1S/C9H9NO2/c1-10-6-9(11)12-8-5-3-2-4-7(8)10/h2-5H,6H2,1H3
• InChI Key: QUCLYAXKXXTPSY-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)OC2=CC=CC=C21
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol

Description

4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one is a chemical compound. It is a yellowish solid. The empirical formula is C13H13NO5.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a one-pot route to 2-alkyl and 2-aryl-4H-benzo[d][1,3]oxazin-4-ones has been developed and studied. The method involves the reaction of aryl-substituted anthranilic acids with orthoesters in ethanol catalyzed by acetic acid.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C1N©C2=CC(C(CCC(O)=O)=O)=CC=C2OC1.

Chemical Reactions Analysis

The formation of the dihydro analogs correlated with the electron density on the aromatic ring: Electron-donating groups favored the 4H-benzo[d][1,3]oxazin-4-ones, while electron-withdrawing groups tended to favor the dihydro product.

Physical And Chemical Properties Analysis

The compound is a yellowish solid. It has a melting point of 175–177°C. The compound’s 1H NMR and 13C NMR data are also available.

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit inhibitory activity towards certain enzymes

Mode of Action

It’s known that the compound’s structure allows it to interact with its targets, leading to changes in their function . The specifics of these interactions and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Similar compounds have been found to influence various biochemical pathways . More research is needed to elucidate the specific pathways affected by this compound.

Result of Action

Similar compounds have shown various biological activities, including anticancer and antibacterial effects

Advantages and Limitations for Lab Experiments

4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one has several advantages for lab experiments. It is a potent and selective antagonist of the NMDA receptor, which allows for precise modulation of the receptor activity. It has also been extensively studied in animal models and has a well-established mechanism of action. However, there are also limitations to the use of this compound in lab experiments. Its potency and selectivity may vary depending on the experimental conditions, and its effects may be influenced by other factors such as age, sex, and species of the animal model used.

Future Directions

There are several future directions for the study of 4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one. One potential direction is the development of more potent and selective NMDA receptor antagonists based on the structure of this compound. Another direction is the investigation of the role of the NMDA receptor in other physiological and pathological processes, such as inflammation, neurodegenerative diseases, and psychiatric disorders. Additionally, the development of more advanced animal models and experimental techniques may help to further elucidate the mechanisms underlying the effects of this compound and other NMDA receptor antagonists.
Conclusion:
This compound is a potent and selective antagonist of the NMDA receptor that has been extensively studied for its potential use in scientific research. It has a well-established mechanism of action and has been shown to have various biochemical and physiological effects in animal models. While there are limitations to its use in lab experiments, its potential therapeutic applications and future directions for research make it an important compound for scientific investigation.

Scientific Research Applications

4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one has been widely used in scientific research to study the role of the NMDA receptor in various physiological and pathological processes. It has been shown to be effective in animal models of epilepsy, stroke, and traumatic brain injury. It has also been used to study the mechanisms underlying learning and memory, addiction, and pain perception.